N',N'-dimethyl-N-(5-methyl-3-phenyl-6-prop-2-enylpyrazolo[1,5-a]pyrimidin-7-yl)ethane-1,2-diamine

• IUPAC Name: N',N'-dimethyl-N-(5-methyl-3-phenyl-6-prop-2-enylpyrazolo[1,5-a]pyrimidin-7-yl)ethane-1,2-diamine
• InChI: InChI=1S/C20H25N5/c1-5-9-17-15(2)23-20-18(16-10-7-6-8-11-16)14-22-25(20)19(17)21-12-13-24(3)4/h5-8,10-11,14,21H,1,9,12-13H2,2-4H3
• InChI Key: NCUBKIQDCARTNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C(=C1CC=C)NCCN(C)C)C3=CC=CC=C3
• Molecular Formula: C20H25N5
• Molecular Weight: 335.4 g/mol

Description

“N’,N’-dimethyl-N-(5-methyl-3-phenyl-6-prop-2-enylpyrazolo[1,5-a]pyrimidin-7-yl)ethane-1,2-diamine” is a complex organic compound. It seems to contain a pyrazolopyrimidine core, which is a type of heterocyclic compound. It also has a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring) and a prop-2-enyl group (a three-carbon chain with a double bond), both of which are common in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the types of bonds between them. The pyrazolopyrimidine core would likely contribute to the compound’s aromaticity, which could affect its chemical reactivity and stability. The presence of the dimethylamino groups could also influence the compound’s polarity and hydrogen bonding capabilities.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its molecular structure. The pyrazolopyrimidine core might participate in electrophilic aromatic substitution reactions or other reactions typical of aromatic compounds. The dimethylamino groups could potentially undergo reactions involving the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the dimethylamino groups could make the compound polar and capable of forming hydrogen bonds, which could affect its solubility in different solvents. The aromatic pyrazolopyrimidine core could contribute to the compound’s stability and reactivity.

Scientific Research Applications

Importance of Indole Derivatives:
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Fischer Indole Synthesis:
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Plant Hormone: Indole-3-Acetic Acid (IAA):
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N,N-Dimethyl Enaminones

While not directly related to our compound, N,N-dimethyl enaminones are versatile building blocks for various heterocyclic derivatives. .

Mechanism of Action

Without specific studies or literature on this compound, it’s difficult to predict its mechanism of action. The biological activity of a compound depends on its interactions with biological molecules, which in turn depend on the compound’s molecular structure.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to investigate its interactions with biological molecules and its potential biological activity.